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Compound of Interest

Compound Name: Senexin A

Cat. No.: B610785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Senexin A is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and its

paralog CDK19.[1] These kinases are key components of the Mediator complex, which plays a

crucial role in the regulation of transcription. By inhibiting CDK8/19, Senexin A can modulate

the expression of genes involved in various cellular processes, including cell cycle progression,

differentiation, and the inflammatory response. Notably, Senexin A has been shown to inhibit

p21-induced transcription and the transcriptional activity of NF-κB.[1][2] This document

provides detailed protocols for the preparation of Senexin A stock solutions for use in in vitro

and in vivo research settings.
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Property Value Reference

Molecular Formula C₁₇H₁₄N₄ [2]

Molecular Weight 274.32 g/mol [2]

Appearance White to off-white solid [2]

Purity ≥98%

CAS Number 1366002-50-7 [2]

Solubility of Senexin A
Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL (≥ 364.54 mM) [2]

Acetonitrile Soluble

Water Insoluble [1]

Ethanol Soluble [1]

Note: The use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can

negatively impact solubility.[1][2]

Storage and Stability
Form

Storage
Temperature

Stability Reference

Solid Powder -20°C ≥ 3 years [2]

4°C ≥ 2 years [2]

Stock Solution in

DMSO
-80°C ≥ 2 years [2]

-20°C ≥ 1 year [2]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.[2]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Senexin A Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Senexin A in DMSO, a

common concentration for in vitro cell-based assays.

Materials:

Senexin A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Pre-weighing Senexin A: If not already provided in a pre-weighed vial, carefully weigh the

desired amount of Senexin A powder in a sterile microcentrifuge tube using an analytical

balance. For example, to prepare 1 mL of a 10 mM solution, weigh out 2.74 mg of Senexin A
(Molecular Weight = 274.32 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the Senexin A powder. For a 10 mM stock solution from 2.74 mg of Senexin A,

add 1 mL of DMSO.

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
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Visually inspect the solution to ensure all the powder has dissolved and the solution is

clear.

If the powder does not dissolve completely, gentle warming in a 37°C water bath for 5-10

minutes or brief sonication can be used to aid dissolution.[3] Avoid excessive heating.

Sterilization (Optional): For cell culture applications, the stock solution can be sterilized by

filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. The volume of the aliquots should be based on the typical experimental needs to

avoid multiple freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[2]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the DMSO stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM Senexin A stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes or a sterile dilution plate

Calibrated micropipettes and sterile tips

Procedure:
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Determine Final Concentration: Decide on the final concentrations of Senexin A required for

your experiment. It is advisable to perform a dose-response curve to determine the optimal

concentration.

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in sterile cell culture

medium to achieve the desired final concentrations.

Important: To avoid precipitation and ensure proper mixing, it is recommended to perform

a step-wise dilution. First, prepare an intermediate dilution of the stock solution in culture

medium. Then, add a small volume of this intermediate dilution to the final culture volume.

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, as higher concentrations can be toxic to cells.[4]

Control Group: Prepare a vehicle control by adding the same volume of DMSO (without

Senexin A) to the cell culture medium as was used for the highest concentration of the drug

treatment.

Cell Treatment: Add the prepared working solutions of Senexin A and the vehicle control to

your cell cultures and incubate for the desired duration.

Mandatory Visualizations

Cell Membrane

Cytoplasm / Nucleus

Signal Mediator_Complex
Activates CDK8_CDK19Contains Transcription Factors

(e.g., STATs, p53, NF-κB)

Phosphorylates &
Activates

Senexin_A Inhibits

RNA Polymerase II
Recruits

Gene_Expression
Initiates Transcription

Click to download full resolution via product page

Caption: Senexin A inhibits CDK8/CDK19, preventing transcription factor activation.
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Caption: Workflow for assessing Senexin A's effect on cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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